![molecular formula C21H20N6O3 B6278581 N-[4-(6-{[4-(2-hydroxyethyl)phenyl]amino}-4-oxo-1H,2H,4H-pyrazolo[3,4-d]pyrimidin-1-yl)phenyl]acetamide CAS No. 2138156-14-4](/img/no-structure.png)
N-[4-(6-{[4-(2-hydroxyethyl)phenyl]amino}-4-oxo-1H,2H,4H-pyrazolo[3,4-d]pyrimidin-1-yl)phenyl]acetamide
Description
“N-[4-(6-{[4-(2-hydroxyethyl)phenyl]amino}-4-oxo-1H,2H,4H-pyrazolo[3,4-d]pyrimidin-1-yl)phenyl]acetamide” is a complex organic compound . It is available for pharmaceutical testing .
Molecular Structure Analysis
The molecular structure of this compound can be analyzed using various spectroscopic techniques. For instance, 1H-NMR and 13C-NMR can provide information about the hydrogen and carbon atoms in the molecule . Infrared (IR) spectroscopy can provide information about the functional groups present in the molecule .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[4-(6-{[4-(2-hydroxyethyl)phenyl]amino}-4-oxo-1H,2H,4H-pyrazolo[3,4-d]pyrimidin-1-yl)phenyl]acetamide involves the reaction of 4-(2-hydroxyethyl)aniline with 4-chloro-3-nitrobenzoic acid to form 4-(2-hydroxyethyl)phenyl 4-chloro-3-nitrobenzoate. This intermediate is then reacted with 6-amino-4-oxo-1H,2H,4H-pyrazolo[3,4-d]pyrimidine-1-acetic acid to form N-[4-(6-{[4-(2-hydroxyethyl)phenyl]amino}-4-oxo-1H,2H,4H-pyrazolo[3,4-d]pyrimidin-1-yl)phenyl]acetamide.", "Starting Materials": [ "4-(2-hydroxyethyl)aniline", "4-chloro-3-nitrobenzoic acid", "6-amino-4-oxo-1H,2H,4H-pyrazolo[3,4-d]pyrimidine-1-acetic acid" ], "Reaction": [ "Step 1: 4-(2-hydroxyethyl)aniline is reacted with 4-chloro-3-nitrobenzoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) in a suitable solvent such as dichloromethane to form 4-(2-hydroxyethyl)phenyl 4-chloro-3-nitrobenzoate.", "Step 2: The intermediate 4-(2-hydroxyethyl)phenyl 4-chloro-3-nitrobenzoate is then reacted with 6-amino-4-oxo-1H,2H,4H-pyrazolo[3,4-d]pyrimidine-1-acetic acid in the presence of a base such as triethylamine and a suitable solvent such as dimethylformamide (DMF) to form N-[4-(6-{[4-(2-hydroxyethyl)phenyl]amino}-4-oxo-1H,2H,4H-pyrazolo[3,4-d]pyrimidin-1-yl)phenyl]acetamide.", "Step 3: The final product is purified by methods such as column chromatography or recrystallization to obtain the desired compound." ] } | |
CAS RN |
2138156-14-4 |
Product Name |
N-[4-(6-{[4-(2-hydroxyethyl)phenyl]amino}-4-oxo-1H,2H,4H-pyrazolo[3,4-d]pyrimidin-1-yl)phenyl]acetamide |
Molecular Formula |
C21H20N6O3 |
Molecular Weight |
404.4 |
Purity |
95 |
Origin of Product |
United States |
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